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Compound of Interest

Compound Name: Atigliflozin

Cat. No.: B1667672 Get Quote

Disclaimer: Atigliflozin is an investigational new drug. A comprehensive Safety Data Sheet

(SDS) is not publicly available. The following guidance is based on information for the class of

Sodium-Glucose Co-transporter 2 (SGLT2) inhibitors and general best practices for handling

investigational pharmaceutical compounds.[1][2][3] Researchers should always consult with

their institution's Environmental Health and Safety (EHS) department for specific guidance and

adhere to all applicable local, state, and federal regulations.[4]

Hazard Identification and Risk Assessment
Atigliflozin is a selective SGLT2 inhibitor.[1] While specific toxicity data for Atigliflozin is

limited, the safety profile of the SGLT2 inhibitor class suggests potential health effects.

Potential Hazards of SGLT2 Inhibitors:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1667672?utm_src=pdf-interest
https://www.benchchem.com/product/b1667672?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Atigliflozin
https://www.ashp.org/-/media/assets/pharmacy-practice/resource-centers/investigational-drug-services/education-handling-investigational-drugs-tips.pdf
https://www.ashp.org/-/media/assets/policy-guidelines/docs/guidelines/management-investigational-drug-products.ashx
https://compliance.iastate.edu/wp-content/uploads/sites/4/pdf/FDA-investigational-drugs-devices.pdf
https://www.benchchem.com/product/b1667672?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Atigliflozin
https://www.benchchem.com/product/b1667672?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667672?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Description References

Genitourinary Tract Infections

Increased risk of female genital

mycotic infections and urinary

tract infections due to

glucosuria.

Volume Depletion
Osmotic diuresis can lead to

hypotension and dehydration.

Ketoacidosis

Can occur even with normal

blood glucose levels,

particularly in the context of

illness or surgery.

Renal Effects

The pharmacodynamic

response declines with renal

impairment. Dose adjustments

may be necessary for other

SGLT2 inhibitors based on

eGFR.

Hypoglycemia

Increased risk when used in

combination with insulin or

insulin secretagogues.

A thorough risk assessment should be conducted before handling Atigliflozin, considering the

quantities used and the procedures performed.

Personal Protective Equipment (PPE)
Standard laboratory PPE is required when handling Atigliflozin powder and solutions to

prevent skin and eye contact, inhalation, and ingestion.

Recommended PPE for Handling Atigliflozin:
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PPE Specification

Gloves

Nitrile or other chemically resistant gloves.

Double gloving is recommended when handling

the pure compound.

Eye Protection
Safety glasses with side shields or chemical

splash goggles.

Lab Coat A fully buttoned lab coat.

Respiratory Protection

A NIOSH-approved respirator (e.g., N95) should

be used when handling the powder outside of a

containment device to minimize inhalation.

Engineering Controls
Engineering controls should be the primary means of minimizing exposure to Atigliflozin.

Chemical Fume Hood: All handling of Atigliflozin powder, including weighing and initial

solubilization, should be performed in a certified chemical fume hood to prevent inhalation of

the powder.

Ventilation: Ensure adequate general laboratory ventilation.

Handling and Storage Procedures
As an investigational drug, Atigliflozin should be handled with care to maintain its integrity and

ensure personnel safety.

Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store Atigliflozin in a cool, dry, and well-ventilated area, away from incompatible materials.

The storage location should be a secure, locked cabinet with limited access.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/product/b1667672?utm_src=pdf-body
https://www.benchchem.com/product/b1667672?utm_src=pdf-body
https://www.benchchem.com/product/b1667672?utm_src=pdf-body
https://www.benchchem.com/product/b1667672?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667672?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Maintain a detailed inventory record, including the date of receipt, quantity, and dispensing

information.

Workflow for Handling Atigliflozin Powder:
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Don appropriate PPE

Work within a certified chemical fume hood

Weigh the required amount of Atigliflozin powder

Carefully add the powder to the solvent

Prepare the solvent

Mix until fully dissolved

Label the solution container appropriately

Decontaminate work surfaces and equipment

Dispose of waste in designated containers

Remove PPE and wash hands

Click to download full resolution via product page

Caption: Workflow for the safe preparation of an Atigliflozin solution.
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Spill and Emergency Procedures
Spill Response:

Small Spills (Powder):

Gently cover the spill with absorbent paper to avoid raising dust.

Wet the absorbent paper with a suitable solvent (e.g., 70% ethanol) to dampen the

powder.

Carefully wipe up the spill, working from the outside in.

Place all contaminated materials in a sealed bag for hazardous waste disposal.

Clean the spill area with soap and water.

Small Spills (Solution):

Absorb the spill with an inert absorbent material.

Place the contaminated absorbent in a sealed bag for hazardous waste disposal.

Clean the spill area with soap and water.

Large Spills:

Evacuate the area and prevent entry.

Contact your institution's EHS department immediately.

Personnel Exposure:

Skin Contact: Immediately wash the affected area with soap and water for at least 15

minutes. Remove contaminated clothing.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open. Seek medical attention.
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Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

Ingestion: Do not induce vomiting. Seek immediate medical attention.

Disposal Plan
All waste contaminated with Atigliflozin should be considered hazardous waste and disposed

of according to institutional and regulatory guidelines.

Disposal Workflow for Atigliflozin Waste:

Waste Generation

Waste Segregation and Collection

Waste Disposal

Unused/expired Atigliflozin

Place in a designated, labeled hazardous waste container

Contaminated PPE (gloves, etc.) Contaminated labware (pipette tips, etc.)

Arrange for pickup by the institution's EHS department

Ensure proper documentation and record-keeping

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Atigliflozin waste.

Disposal Guidelines:
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Solid Waste: Collect all solid waste, including unused powder, contaminated PPE, and

labware, in a clearly labeled hazardous waste container.

Liquid Waste: Collect liquid waste containing Atigliflozin in a separate, labeled hazardous

waste container. Do not pour down the drain.

Empty Containers: "Empty" containers that held Atigliflozin powder should be triple-rinsed

with a suitable solvent. The rinsate should be collected as hazardous liquid waste. The

rinsed container can then be disposed of according to institutional policies.

Record Keeping: Maintain accurate records of all disposed of investigational drug materials.

Experimental Protocol: Preparation of a Stock
Solution
This is a general protocol and should be adapted based on the specific experimental

requirements.

Objective: To prepare a 10 mM stock solution of Atigliflozin in DMSO.

Materials:

Atigliflozin powder

Dimethyl sulfoxide (DMSO), anhydrous

Calibrated analytical balance

Weighing paper

Spatula

Microcentrifuge tubes or vials

Pipettors and sterile tips

Vortex mixer
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Procedure:

Don appropriate PPE: Lab coat, safety glasses, and double nitrile gloves.

Perform all powder handling in a chemical fume hood.

Calculate the required mass of Atigliflozin:

Molecular Weight of Atigliflozin (C₁₈H₂₂O₇S): 382.43 g/mol

For 1 mL of a 10 mM solution:

Mass (g) = 10 mmol/L * 1 L/1000 mL * 1 mL * 382.43 g/mol = 0.0038243 g = 3.82 mg

Weigh the Atigliflozin:

Place a piece of weighing paper on the analytical balance and tare.

Carefully weigh out approximately 3.82 mg of Atigliflozin powder. Record the exact

weight.

Dissolve the Atigliflozin:

Transfer the weighed powder to a sterile microcentrifuge tube or vial.

Add the calculated volume of DMSO to the tube.

Vortex the solution until the Atigliflozin is completely dissolved. Gentle warming may be

required for some compounds but should be tested for stability first.

Label and Store:

Clearly label the tube with the compound name, concentration, solvent, date, and your

initials.

Store the stock solution at the recommended temperature (e.g., -20°C or -80°C) as

specified by the manufacturer or based on stability data for similar compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Atigliflozin | C18H22O7S | CID 10068465 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. ashp.org [ashp.org]

3. ashp.org [ashp.org]

4. compliance.iastate.edu [compliance.iastate.edu]

To cite this document: BenchChem. [Safe Handling of Atigliflozin: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667672#personal-protective-equipment-for-
handling-atigliflozin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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